methyl 2-(2-((3-acetylphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide

• IUPAC Name: methyl 2-[2-(3-acetylanilino)-2-oxoethyl]-1,1-dioxo-4-phenyl-1λ6,2-benzothiazine-3-carboxylate
• InChI: InChI=1S/C26H22N2O6S/c1-17(29)19-11-8-12-20(15-19)27-23(30)16-28-25(26(31)34-2)24(18-9-4-3-5-10-18)21-13-6-7-14-22(21)35(28,32)33/h3-15H,16H2,1-2H3,(H,27,30)
• InChI Key: AFTPYXJACYGTDU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=C(C3=CC=CC=C3S2(=O)=O)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C26H22N2O6S
• Molecular Weight: 490.5 g/mol
• CAS No.: 950266-92-9

Description

Methyl 2-(2-((3-acetylphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C26H22N2O6S and its molecular weight is 490.53. The purity is usually 95%.
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Scientific Research Applications

Crystallographic and Synthetic Studies

• Crystallographic Studies

  Compounds within the benzo[e][1,2]thiazine class have been examined for their crystallographic characteristics, showcasing their structural diversity and the impact of different substituents on their crystalline forms. For example, the dehydration phenomenon observed in crystallographic studies of related molecules highlights the intricate balance of intermolecular interactions that dictate their solid-state arrangements (Arshad et al., 2013).

• Synthetic Approaches

  Novel synthetic routes have been developed to create biologically active derivatives of the benzo[e][1,2]thiazine class. These methodologies offer pathways to synthesize a variety of compounds with potential antimicrobial and radical scavenging activities, demonstrating the versatility of this chemical framework in generating pharmacologically relevant entities (Zia-ur-Rehman et al., 2009).

Biological Activities and Potential Applications

• Monoamine Oxidase Inhibition

  Research into benzothiazine derivatives has uncovered their potential as monoamine oxidase inhibitors, indicating possible applications in the treatment of neurodegenerative diseases and mood disorders. These studies not only reveal the biological activity of these compounds but also provide insights into their mechanism of action and selectivity towards different isoforms of the enzyme (Ahmad et al., 2018).

• Antimicrobial Activity

  The synthesis of novel benzothiazine derivatives and their evaluation for antimicrobial properties suggest their potential as lead compounds in the development of new antibacterial and antifungal agents. These findings underscore the importance of structural modifications in enhancing the biological efficacy of benzo[e][1,2]thiazine compounds against a range of microbial pathogens (Dabholkar & Gavande, 2016).

Future Directions

Future research on this compound could involve further exploration of its synthesis and characterization, as well as investigation of its potential biological activities. This could involve in vitro and in vivo studies to determine its effects on various biological targets.

Mechanism of Action

Target of Action

Many thiazine derivatives are known to be biologically active and play an important role in the treatment of various diseases .

Mode of Action

Thiazine derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer properties

Biochemical Pathways

Thiazine derivatives are known to interact with various biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

It is slightly soluble in dichloromethane, DMSO, and methanol , which may influence its absorption and distribution in the body.

Result of Action

Given the broad range of biological activities associated with thiazine derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular level.